Cas no 1452389-55-7 (4-ethoxycarbonylthiazol-2-ylzinc bromide)

4-Ethoxycarbonylthiazol-2-ylzinc bromide is an organozinc reagent commonly employed in cross-coupling reactions, such as Negishi or Kumada couplings, due to its stability and reactivity with various electrophiles. The ethoxycarbonyl group enhances its utility in synthesizing functionalized thiazole derivatives, which are valuable intermediates in pharmaceutical and agrochemical applications. This reagent offers improved selectivity and efficiency in forming carbon-carbon bonds, particularly in complex molecule construction. Its compatibility with a range of reaction conditions and functional groups makes it a versatile tool in organic synthesis. Proper handling under inert atmospheres is recommended to maintain stability and reactivity.
4-ethoxycarbonylthiazol-2-ylzinc bromide structure
1452389-55-7 structure
Product Name:4-ethoxycarbonylthiazol-2-ylzinc bromide
CAS No:1452389-55-7
MF:C6H6BrNO2SZn
MW:301.495336055756
CID:5941324
PubChem ID:72164855
Update Time:2026-03-11

4-ethoxycarbonylthiazol-2-ylzinc bromide Chemical and Physical Properties

Names and Identifiers

    • 4-ethoxycarbonylthiazol-2-ylzinc bromide
    • 4-ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF
    • MFCD28406226
    • bromozinc(1+);ethyl 2H-1,3-thiazol-2-ide-4-carboxylate
    • 1452389-55-7
    • Inchi: 1S/C6H6NO2S.BrH.Zn/c1-2-9-6(8)5-3-10-4-7-5;;/h3H,2H2,1H3;1H;/q;;+1/p-1
    • InChI Key: KQQODQZKMCZYIK-UHFFFAOYSA-M
    • SMILES: C(C1=CSC([Zn]Br)=N1)(=O)OCC

Computed Properties

  • Exact Mass: 298.85940g/mol
  • Monoisotopic Mass: 298.85940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64Ų

4-ethoxycarbonylthiazol-2-ylzinc bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB571098-50 ml
4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF; .
1452389-55-7
50 ml
€1185.90 2024-04-19
abcr
AB571098-100 ml
4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF; .
1452389-55-7
100 ml
€1858.00 2024-04-19
abcr
AB571098-50ml
4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF; .
1452389-55-7
50ml
€1185.90 2024-08-02
abcr
AB571098-100ml
4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF; .
1452389-55-7
100ml
€1858.00 2024-08-02

Additional information on 4-ethoxycarbonylthiazol-2-ylzinc bromide

4-Ethoxycarbonylthiazol-2-ylzinc Bromide (CAS No. 1452389-55-7): A Comprehensive Overview

4-Ethoxycarbonylthiazol-2-ylzinc bromide (CAS No. 1452389-55-7) is a versatile organometallic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in organic synthesis and medicinal chemistry. This compound is characterized by its zinc center coordinated to a thiazole derivative, which imparts specific reactivity and selectivity in chemical reactions.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif found in numerous biologically active molecules. The presence of the ethoxycarbonyl group (COOEt) further enhances the reactivity and functional versatility of the compound, making it a valuable reagent in synthetic organic chemistry.

Recent studies have highlighted the importance of 4-ethoxycarbonylthiazol-2-ylzinc bromide in the development of novel synthetic methodologies. For instance, a 2021 publication in the Journal of Organic Chemistry reported the use of this compound as a key intermediate in the synthesis of complex heterocyclic systems with potential pharmaceutical applications. The authors demonstrated that 4-ethoxycarbonylthiazol-2-ylzinc bromide can undergo smooth coupling reactions with various electrophiles, leading to the formation of diverse functionalized products with high yields and excellent regioselectivity.

In the context of medicinal chemistry, 4-ethoxycarbonylthiazol-2-ylzinc bromide has shown promise as a building block for the synthesis of bioactive molecules. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound in the development of thiazole-based inhibitors targeting specific enzymes involved in disease pathways. The researchers found that derivatives synthesized from 4-ethoxycarbonylthiazol-2-ylzinc bromide exhibited potent inhibitory activity against target enzymes, suggesting their potential as lead compounds for drug discovery.

The stability and reactivity of 4-ethoxycarbonylthiazol-2-ylzinc bromide have also been investigated in detail. A 2020 study in Tetrahedron Letters reported that this compound can be stored under standard laboratory conditions without significant degradation, making it suitable for long-term use in research settings. Additionally, the compound's reactivity can be finely tuned by adjusting reaction conditions such as temperature, solvent, and catalyst choice, providing chemists with a high degree of control over synthetic outcomes.

In terms of environmental impact, recent research has focused on developing more sustainable methods for the synthesis and use of 4-ethoxycarbonylthiazol-2-ylzinc bromide. A 2021 article in Green Chemistry described an eco-friendly protocol for preparing this compound using mild reaction conditions and recyclable catalysts. This approach not only reduces waste generation but also minimizes energy consumption, aligning with the principles of green chemistry.

The future prospects for 4-ethoxycarbonylthiazol-2-ylzinc bromide are promising. Ongoing research is exploring its potential applications in areas such as polymer science, materials chemistry, and catalysis. For example, a 2023 study published in Macromolecules demonstrated that this compound can serve as an efficient initiator for controlled radical polymerization, opening new avenues for the development of advanced polymeric materials with tailored properties.

In conclusion, 4-ethoxycarbonylthiazol-2-ylzinc bromide (CAS No. 1452389-55-7) is a highly valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique chemical structure and reactivity profile make it an essential tool for researchers working on the development of new synthetic methodologies and bioactive molecules. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation across multiple scientific disciplines.

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